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Compound of Interest

Compound Name: 1-Hexene-d3

Cat. No.: B15289266 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties and

critical safety information for 1-Hexene-d3. The information is intended to support laboratory

researchers and professionals in the safe handling, storage, and use of this deuterated alkene.

Core Physical Properties
Precise experimental data for the physical properties of 1-Hexene-d3 is not readily available in

published literature. However, the properties are expected to be very similar to its non-

deuterated analog, 1-Hexene. The following table summarizes the available data for 1-Hexene-
d3 and provides the corresponding data for 1-Hexene for reference and estimation.
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Property 1-Hexene-d3 1-Hexene (for reference)

CAS Number 60155-72-8[1] 592-41-6[2][3]

Molecular Formula C₆H₉D₃[1] C₆H₁₂[2][3]

Molecular Weight 87.18 g/mol [1] 84.16 g/mol [2]

Appearance Colorless liquid Colorless liquid[2][4]

Odor Not specified Petroleum-like[2][4]

Density Not specified 0.678 g/mL at 25 °C

Boiling Point Not specified 60-66 °C

Melting Point Not specified -140 °C[5]

Flash Point Not specified -26 °C (-14.8 °F)[5]

Solubility Not specified Insoluble in water[3]

Safety Information
The safety profile of 1-Hexene-d3 is expected to be analogous to that of 1-Hexene. 1-Hexene

is a highly flammable liquid and vapor that may be fatal if swallowed and enters airways.[6]

GHS Hazard Information (based on 1-Hexene)
Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapour.[6]

Aspiration Hazard 1

H304: May be fatal if

swallowed and enters airways.

[6]

GHS Pictograms (based on 1-Hexene)
Flame

GHS02: Flammable
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Health Hazard

GHS08: Health Hazard

Handling and Storage Precautions (based on 1-Hexene)
Precaution Description

P210

Keep away from heat, hot surfaces, sparks,

open flames and other ignition sources. No

smoking.[6]

P233 Keep container tightly closed.[6]

P240
Ground and bond container and receiving

equipment.

P241
Use explosion-proof electrical/ventilating/lighting

equipment.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P301 + P310
IF SWALLOWED: Immediately call a POISON

CENTER/doctor.[6]

P331 Do NOT induce vomiting.[6]

P403 + P235 Store in a well-ventilated place. Keep cool.[6]

P501
Dispose of contents/container to an approved

waste disposal plant.[6]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 1-Hexene-
d3 are not available. The following are generalized methodologies for determining the boiling

point and density of volatile organic liquids, which can be adapted for 1-Hexene-d3.

Determination of Boiling Point (Capillary Method)
This method is suitable for small sample volumes.
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Methodology:

A small amount of the 1-Hexene-d3 sample is placed in a small-diameter test tube.

A capillary tube, sealed at one end, is placed open-end down into the liquid.

The assembly is attached to a thermometer and heated in a controlled manner using a

heating block or an oil bath.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

The heat source is then removed, and the liquid is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[7] This is the point where the vapor pressure of the liquid equals the atmospheric pressure.

[7]

Determination of Density
Methodology:

Carefully measure the mass of a clean, dry volumetric flask of a known volume (e.g., 10 mL).

Fill the volumetric flask to the calibration mark with 1-Hexene-d3, ensuring the meniscus is

read accurately.

Measure the total mass of the flask and the liquid.

The mass of the liquid is determined by subtracting the mass of the empty flask from the

total mass.

The density is then calculated by dividing the mass of the liquid by its volume.[8] It is crucial

to perform this in a well-ventilated area, such as a fume hood, due to the volatile and

flammable nature of the substance.

Logical Workflow for Safe Handling
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The following diagram illustrates a logical workflow for the safe handling of 1-Hexene-d3 in a

laboratory setting, from preparation to disposal.

Preparation & Risk Assessment

Personal Protective Equipment (PPE)
- Safety Goggles

- Chemical Resistant Gloves
- Lab Coat

Engineering Controls
- Fume Hood

- Grounded Equipment

Emergency Procedures
- Spill kit accessible

- Fire extinguisher nearby
- Know emergency contacts

Handling & Dispensing
- Avoid ignition sources

- Use non-sparking tools

Storage
- Tightly sealed container

- Flammable liquids cabinet
- Cool, well-ventilated area

Waste Disposal
- Labeled, sealed container

- Follow institutional guidelines

Click to download full resolution via product page

Caption: Safe handling workflow for flammable liquids.

This workflow emphasizes the importance of a multi-layered approach to safety, starting with a

thorough risk assessment and encompassing the use of appropriate personal protective

equipment, engineering controls, and adherence to safe handling, storage, and disposal

procedures.[9][10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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